Cas no 337904-77-5 (6-(propan-2-yl)pyridine-2-carboxylic acid)

6-(Propan-2-yl)pyridine-2-carboxylic acid is a substituted pyridine derivative featuring a carboxylic acid functional group at the 2-position and an isopropyl group at the 6-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The carboxylic acid moiety allows for further functionalization via esterification, amidation, or metal-catalyzed coupling reactions, while the isopropyl group enhances steric and electronic properties. Its high purity and stability under standard conditions ensure consistent performance in research and industrial applications. This compound is particularly useful in the development of bioactive molecules and coordination chemistry due to its chelating potential.

6-(propan-2-yl)pyridine-2-carboxylic acid structure

337904-77-5 structure

Product Name:6-(propan-2-yl)pyridine-2-carboxylic acid

CAS No:337904-77-5

MF:C₉H₁₁NO₂

MW:165.189142465591

MDL:MFCD18256206

CID:301969

PubChem ID:21992596

Update Time:2025-06-07

6-(propan-2-yl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-(1-methylethyl)-2-Pyridinecarboxylic acid
- 2-Pyridinecarboxylicacid, 6-(1-methylethyl)-
- 6-(propan-2-yl)pyridine-2-carboxylic acid
- 6-ISOPROPYLPICOLINIC ACID
- 6-Isopropylpyridine-2-carboxylic acid
- 6-propan-2-ylpyridine-2-carboxylic acid
- 6-isopropyl-pyridine-2-carboxylic acid
- AG-F-14229
- CTK1C1671
- SureCN100967
- 337904-77-5
- DTXSID20621296
- CS-0050379
- A875194
- EN300-104733
- 6-Isopropylpicolinicacid
- SY042187
- MFCD18256206
- SCHEMBL100967
- Z1255449261
- AS-34896
- 2-Pyridinecarboxylicacid,6-(1-methylethyl)-(9CI)
- 2-PYRIDINECARBOXYLIC ACID,6-(1-METHYLETHYL)-
- KDGOODJXLHNGMS-UHFFFAOYSA-N
- PB11338
- AKOS016009583
- DB-369321
- MDL： MFCD18256206
- Inchi： 1S/C9H11NO2/c1-6(2)7-4-3-5-8(10-7)9(11)12/h3-6H,1-2H3,(H,11,12)
- InChI Key： KDGOODJXLHNGMS-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC(C(C)C)=N1)=O

Computed Properties

Exact Mass: 165.07903
Monoisotopic Mass: 165.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 50.2Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 287.0±28.0 °C at 760 mmHg
Flash Point: 127.4±24.0 °C
PSA: 50.19
Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-(propan-2-yl)pyridine-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-(propan-2-yl)pyridine-2-carboxylic acid Pricemore >>

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